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Compound of Interest

Compound Name: Adhesamine

Cat. No.: B1224519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adhesamine is a synthetic, non-peptidic small molecule that has demonstrated significant

potential in promoting cell adhesion and growth. It is recognized for its ability to selectively bind

to heparan sulfate on the cell surface, thereby facilitating cellular attachment. This document

provides a comprehensive overview of the known chemical properties and stability of

Adhesamine, details relevant experimental protocols, and illustrates its mechanism of action

through signaling pathway diagrams.

Chemical Properties
Adhesamine is a diaryldispirotripiperazine derivative. While extensive quantitative data on its

physicochemical properties are not widely published, key identifiers and characteristics have

been compiled from available databases and supplier information.

Table 1: Chemical and Physical Properties of Adhesamine
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Property Value Source

Molecular Formula C24H32Cl4N8O2S2 PubChem[1]

Molecular Weight 670.5 g/mol PubChem[1]

IUPAC Name

4-chloro-6-[12-(6-chloro-5-

formyl-2-

methylsulfanylpyrimidin-4-

yl)-3,12-diaza-6,9-

diazoniadispiro[5.2.5⁹.2⁶]hexad

ecan-3-yl]-2-

methylsulfanylpyrimidine-5-

carbaldehyde;dichloride

PubChem[1]

CAS Number 462605-73-8 Probechem[2]

Appearance Solid Probechem[2]

Solubility Soluble in DMSO (10 mM) Probechem

Note: Data such as melting point, boiling point, and pKa are not currently available in public

literature.

Stability and Storage
The stability of Adhesamine is a critical factor for its application in research and potential

therapeutic development. While detailed degradation kinetics are not publicly available,

information from suppliers provides guidance on its stability in solution.

Table 2: Stability and Storage Recommendations for Adhesamine
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Condition
Observation/Recommenda
tion

Source

Solid Powder

Store at -20°C for up to 12

months, or at 4°C for up to 6

months.

Probechem

In Solvent (DMSO)

Store at -80°C for up to 6

months, or at -20°C for up to 6

months.

Probechem

DMSO Solution Warning

Precipitation may occur if the

DMSO solution is stored below

4°C or at room temperature for

extended periods. Re-

dissolving may be difficult. It is

recommended to prepare the

solution fresh before use.

Mechanism of Action: The FAK/MAPK Signaling
Pathway
Adhesamine promotes cell adhesion by binding to heparan sulfate on the cell surface, which

in turn is known to activate intracellular signaling cascades. The primary pathway implicated in

Adhesamine's mechanism of action is the Focal Adhesion Kinase (FAK) and Mitogen-

Activated Protein Kinase (MAPK) signaling pathway. This pathway is crucial for regulating cell

migration, proliferation, differentiation, and survival.

Upon Adhesamine-mediated clustering of heparan sulfate proteoglycans, FAK is recruited to

the cell membrane and autophosphorylated. This creates a docking site for Src family kinases,

leading to the formation of a FAK/Src complex. This complex then phosphorylates downstream

targets, ultimately activating the MAPK/ERK cascade, which relays signals to the nucleus to

regulate gene expression related to cell adhesion and growth.
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Caption: Adhesamine-induced FAK/MAPK signaling pathway.

Experimental Protocols
Cell Adhesion Assay
This protocol provides a general framework for quantifying the cell adhesion-promoting effects

of Adhesamine.

1. Materials:

96-well tissue culture plates

Adhesamine solution (in DMSO)

Cell culture medium (e.g., DMEM or RPMI)

Bovine Serum Albumin (BSA)

Cells of interest (e.g., Jurkat, HepG2, or primary neurons)

Phosphate-Buffered Saline (PBS)

Fixation solution (e.g., 4% paraformaldehyde in PBS)

Staining solution (e.g., 0.1% Crystal Violet in 20% methanol)
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Solubilization solution (e.g., 1% SDS in water)

Microplate reader

2. Plate Coating (Experimental Workflow):
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Start

Coat wells of a 96-well plate
with varying concentrations of

Adhesamine in PBS.

Incubate for 1-2 hours at 37°C
or overnight at 4°C.

Wash wells twice with PBS
to remove unbound Adhesamine.

Block wells with 1% BSA in PBS
for 30-60 minutes at 37°C to
prevent non-specific binding.

Wash wells twice with PBS.

Add cell suspension
(e.g., 1x10^5 cells/well)

to each well.

Incubate for 1-3 hours at 37°C
to allow for cell adhesion.

Gently wash wells with PBS to
remove non-adherent cells.

Fix adherent cells with 4%
paraformaldehyde for 15 minutes.

Stain cells with Crystal Violet
for 10-20 minutes.

Wash excess stain with water
and allow plates to dry.

Solubilize the stain with 1% SDS.

Measure absorbance at ~570 nm
using a microplate reader.

End

Click to download full resolution via product page

Caption: Workflow for a typical cell adhesion assay.
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3. Procedure:

Prepare serial dilutions of Adhesamine in PBS.

Coat the wells of a 96-well plate with the Adhesamine dilutions and incubate. Include wells

with PBS alone as a negative control.

After incubation, wash the wells to remove any unbound Adhesamine.

Block the wells with a BSA solution to prevent non-specific cell binding.

Wash the wells again.

Harvest and resuspend the cells in serum-free medium.

Add the cell suspension to each well and incubate to allow for adhesion.

Gently wash the wells to remove non-adherent cells. The number and force of washes can

be optimized depending on the cell type.

Fix the remaining adherent cells.

Stain the fixed cells with Crystal Violet.

After washing away the excess stain, solubilize the bound dye.

Quantify the amount of dye by measuring the absorbance with a microplate reader. The

absorbance is directly proportional to the number of adherent cells.

Synthesis of Adhesamine
Detailed protocols for the chemical synthesis of Adhesamine are not publicly available and are

likely considered proprietary information. The available literature describes it as a synthetic

small molecule, and its structure suggests a multi-step organic synthesis process.

Conclusion
Adhesamine is a promising small molecule for applications in cell biology and regenerative

medicine due to its ability to promote cell adhesion through the FAK/MAPK signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1224519?utm_src=pdf-body
https://www.benchchem.com/product/b1224519?utm_src=pdf-body
https://www.benchchem.com/product/b1224519?utm_src=pdf-body
https://www.benchchem.com/product/b1224519?utm_src=pdf-body
https://www.benchchem.com/product/b1224519?utm_src=pdf-body
https://www.benchchem.com/product/b1224519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides the currently available technical information on its chemical properties and

stability. Further research is needed to fully characterize its physicochemical properties and to

elucidate its degradation kinetics, which will be crucial for its development as a therapeutic

agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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